9-BENZYL-(9H)-PURINE-6(1H)-THIONE
9-BENZYL-(9H)-PURINE-6(1H)-THIONE
Brand Name:
Vulcanchem
CAS No.:
17447-84-6
VCID:
VC0094095
InChI:
InChI=1S/C12H10N4S/c17-12-10-11(13-7-14-12)16(8-15-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,13,14,17)
SMILES:
C1=CC=C(C=C1)CN2C=NC3=C2NC=NC3=S
Molecular Formula:
C12H10N4S
Molecular Weight:
242.3 g/mol
9-BENZYL-(9H)-PURINE-6(1H)-THIONE
CAS No.: 17447-84-6
Main Products
VCID: VC0094095
Molecular Formula: C12H10N4S
Molecular Weight: 242.3 g/mol
| CAS No. | 17447-84-6 |
|---|---|
| Product Name | 9-BENZYL-(9H)-PURINE-6(1H)-THIONE |
| Molecular Formula | C12H10N4S |
| Molecular Weight | 242.3 g/mol |
| IUPAC Name | 9-benzyl-3H-purine-6-thione |
| Standard InChI | InChI=1S/C12H10N4S/c17-12-10-11(13-7-14-12)16(8-15-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,13,14,17) |
| Standard InChIKey | XLBDEMIFDOANPN-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CN2C=NC3=C2N=CN=C3S |
| SMILES | C1=CC=C(C=C1)CN2C=NC3=C2NC=NC3=S |
| Canonical SMILES | C1=CC=C(C=C1)CN2C=NC3=C2NC=NC3=S |
| PubChem Compound | 3851604 |
| Last Modified | Nov 11 2021 |
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